Cas no 866813-02-7 (4-(4-chlorobenzenesulfonyl)-3-(3,4-dimethylbenzoyl)-6-fluoroquinoline)

• Product Name: 4-(4-chlorobenzenesulfonyl)-3-(3,4-dimethylbenzoyl)-6-fluoroquinoline
• CAS No: 866813-02-7
• MF: C₂₄H₁₇ClFNO₃S
• MW: 453.91308760643
• CID: 6486085
• Update Time: 2025-10-05

4-(4-chlorobenzenesulfonyl)-3-(3,4-dimethylbenzoyl)-6-fluoroquinoline Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorobenzenesulfonyl)-3-(3,4-dimethylbenzoyl)-6-fluoroquinoline
• Methanone, [4-[(4-chlorophenyl)sulfonyl]-6-fluoro-3-quinolinyl](3,4-dimethylphenyl)-

• Inchi： 1S/C24H17ClFNO3S/c1-14-3-4-16(11-15(14)2)23(28)21-13-27-22-10-7-18(26)12-20(22)24(21)31(29,30)19-8-5-17(25)6-9-19/h3-13H,1-2H3
• InChI Key： MVJOPZFWISUUIE-UHFFFAOYSA-N
• SMILES： C(C1=C(S(C2=CC=C(Cl)C=C2)(=O)=O)C2C(N=C1)=CC=C(F)C=2)(C1=CC=C(C)C(C)=C1)=O

Experimental Properties

• Density: 1.367±0.06 g/cm3(Predicted)
• Boiling Point: 677.5±55.0 °C(Predicted)
• pka: -1.56±0.50(Predicted)

Additional information on 4-(4-chlorobenzenesulfonyl)-3-(3,4-dimethylbenzoyl)-6-fluoroquinoline

Comprehensive Overview of 4-(4-chlorobenzenesulfonyl)-3-(3,4-dimethylbenzoyl)-6-fluoroquinoline (CAS No. 866813-02-7)

4-(4-chlorobenzenesulfonyl)-3-(3,4-dimethylbenzoyl)-6-fluoroquinoline (CAS No. 866813-02-7) is a highly specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique quinoline backbone and functionalized with chlorobenzenesulfonyl and dimethylbenzoyl groups, exhibits remarkable potential in various applications. Its molecular structure, which includes a fluoro substituent, further enhances its reactivity and selectivity, making it a subject of interest for researchers exploring novel therapeutic agents.

The compound's CAS number 866813-02-7 serves as a critical identifier in chemical databases, ensuring accurate tracking and regulatory compliance. In recent years, the demand for fluoroquinoline derivatives has surged, driven by their versatility in drug development and material science. Researchers are particularly intrigued by the compound's potential to modulate biological pathways, owing to its sulfonyl and benzoyl functionalities. These features align with current trends in targeted drug design and small molecule therapeutics, which dominate discussions in academic and industrial circles.

One of the most searched topics related to 4-(4-chlorobenzenesulfonyl)-3-(3,4-dimethylbenzoyl)-6-fluoroquinoline revolves around its synthetic routes and optimization strategies. Chemists frequently inquire about the most efficient methods to synthesize this compound, with a focus on yield improvement and purity control. Additionally, the compound's physicochemical properties, such as solubility, stability, and bioavailability, are often explored in forums and research papers. These discussions reflect the growing emphasis on structure-activity relationships (SAR) in modern drug discovery.

Another hot topic is the compound's potential role in addressing antibiotic resistance, a global health crisis. Given the structural similarity of fluoroquinolines to known antimicrobial agents, researchers are investigating whether CAS No. 866813-02-7 could serve as a scaffold for developing new antibiotics. This aligns with the broader scientific community's efforts to combat multidrug-resistant pathogens, a subject frequently searched in academic and medical databases.

From an industrial perspective, the compound's applications extend beyond pharmaceuticals. Its unique chemical properties make it a candidate for use in advanced materials, such as organic semiconductors and photovoltaic devices. The integration of quinoline derivatives into these technologies is a trending topic, as scientists seek sustainable alternatives to conventional materials. This interdisciplinary appeal underscores the compound's versatility and relevance in cutting-edge research.

In conclusion, 4-(4-chlorobenzenesulfonyl)-3-(3,4-dimethylbenzoyl)-6-fluoroquinoline (CAS No. 866813-02-7) represents a fascinating intersection of chemistry, biology, and materials science. Its structural complexity and functional diversity make it a valuable subject for ongoing research, particularly in the context of drug discovery and material innovation. As scientific inquiries continue to evolve, this compound is poised to remain at the forefront of discussions in both academic and industrial settings.